Cas no 90349-15-8 (1-Ethyl-5-nitro-1H-benzimidazole)

• Product Name: 1-Ethyl-5-nitro-1H-benzimidazole
• CAS No: 90349-15-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD00179555
• CID: 798279
• PubChem ID: 3456454
• Update Time: 2025-05-20

1-Ethyl-5-nitro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-ethyl-5-nitro-
• 1-ethyl-5-nitrobenzimidazole
• 1H-Benzimidazole,1-ethyl-5-nitro-(9CI)
• 1-ethyl-5-nitro-1H-1,3-benzodiazole
• DTXSID50392649
• AKOS001752449
• SMR000307126
• GINJOHOCISEINH-UHFFFAOYSA-N
• MLS000728848
• 90349-15-8
• 1-ethyl-5-nitro-1H-benzimidazole
• MFCD00179555
• HMS2732L06
• 1-ETHYL-5-NITRO-1H-BENZO[D]IMIDAZOLE
• LS-07565
• SCHEMBL11797084
• Oprea1_536639
• CHEMBL1717764
• 1-Ethyl-5-nitro-1H-benzimidazole

• MDL： MFCD00179555
• Inchi： 1S/C9H9N3O2/c1-2-11-6-10-8-5-7(12(13)14)3-4-9(8)11/h3-6H,2H2,1H3
• InChI Key： GINJOHOCISEINH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N=CN2CC)=O

Computed Properties

• Exact Mass: 191.069
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-Ethyl-5-nitro-1H-benzimidazole

1-Ethyl-5-nitro-1H-benzimidazole (CAS No: 90349-15-8)

1-Ethyl-5-nitro-1H-benzimidazole is a heterocyclic organic compound with the CAS registry number 90349-15-8. This compound belongs to the class of benzimidazoles, which are widely studied in various fields of chemistry and pharmacology due to their unique structural properties and potential biological activities. The molecule consists of a benzene ring fused with an imidazole ring, with substituents at the 1 and 5 positions: an ethyl group at position 1 and a nitro group at position 5. These substituents significantly influence the compound's chemical reactivity, stability, and biological behavior.

The synthesis of 1-Ethyl-5-nitro-1H-benzimidazole typically involves multi-step reactions, often starting from o-phenylenediamine derivatives or other suitable precursors. The introduction of the nitro group at position 5 is achieved through nitration reactions, while the ethyl group at position 1 can be introduced via alkylation or acylation followed by reduction. The exact synthetic pathway may vary depending on the desired regioselectivity and yield optimization.

Recent studies have highlighted the potential of benzimidazole derivatives, including 1-Ethyl-5-nitro-1H-benzimidazole, in various applications. For instance, researchers have explored their role as ligands in metalloenzyme mimics, where the nitrogen atoms in the imidazole ring can coordinate with metal ions, enabling catalytic activity. Additionally, these compounds have shown promise in drug discovery, particularly in the development of anticancer agents and antimicrobial agents.

In a groundbreaking study published in *Journal of Medicinal Chemistry*, scientists investigated the anti-proliferative effects of benzimidazole derivatives on human cancer cell lines. The results demonstrated that 1-Ethyl-5-nitro-1H-benzimidazole exhibited significant cytotoxicity against breast cancer cells, suggesting its potential as a lead compound for anticancer drug development. The nitro group at position 5 was identified as a key contributor to this activity, likely due to its ability to induce oxidative stress in cancer cells.

Beyond medicinal chemistry, benzimidazoles have also found applications in materials science. For example, researchers have utilized these compounds as building blocks for constructing coordination polymers and metal-organic frameworks (MOFs). The ability of benzimidazoles to act as bidentate ligands makes them ideal for such applications, enabling the formation of highly ordered and functional materials.

Another area of active research involving benzimidazoles is their use as fluorescent probes for sensing applications. By incorporating electron-withdrawing groups like the nitro group into the benzimidazole framework, researchers can enhance fluorescence properties, making these compounds suitable for detecting specific analytes such as metal ions or pH changes in complex environments.

The stability and reactivity of benzimidazoles are also influenced by their substituents. In a recent study published in *Chemical Communications*, chemists explored the thermal stability of various benzimidazole derivatives under different conditions. The results indicated that substituents like ethyl and nitro groups can significantly affect decomposition temperatures and pathways, providing valuable insights for optimizing synthesis and application conditions.

In conclusion, 1-Ethyl-5-nitro-1H-benzimidazole (CAS No: 90349-15-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields ranging from drug discovery to materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in modern chemistry is expected to grow further.